Cas no 178201-08-6 ((S)-4-acetyloxy-mandelonitrile)
178201-08-6 structure
Product Name:(S)-4-acetyloxy-mandelonitrile
CAS No:178201-08-6
MF:C10H9NO3
MW:191.183362722397
CID:2190143
PubChem ID:55264786
Update Time:2025-04-21
(S)-4-acetyloxy-mandelonitrile Chemical and Physical Properties
Names and Identifiers
-
- (S)-4-acetyloxy-mandelonitrile
- [4-[(S)-cyano(hydroxy)methyl]phenyl] acetate
- 4-[(S)-Cyano(hydroxy)methyl]phenyl acetate
- DB-310429
- 178201-08-6
- AKOS006307441
- DTXSID80717109
-
- Inchi: 1S/C10H9NO3/c1-7(12)14-9-4-2-8(3-5-9)10(13)6-11/h2-5,10,13H,1H3/t10-/m1/s1
- InChI Key: XYFHMGVHCBRZGV-SNVBAGLBSA-N
- SMILES: O(C(C)=O)C1C=CC(=CC=1)[C@@H](C#N)O
Computed Properties
- Exact Mass: 191.058
- Monoisotopic Mass: 191.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 70.3A^2
Experimental Properties
- PSA: 70.32000
- LogP: 1.16888
(S)-4-acetyloxy-mandelonitrile Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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